Cas no 32602-69-0 (3-Hydroxytridecanoic Acid)

• Product Name: 3-Hydroxytridecanoic Acid
• CAS No: 32602-69-0
• Molecular Formula: C₁₃H₂₆O₃
• Molecular Weight: 230.34374
• CID: 313450
• PubChem ID: 5312749

3-Hydroxytridecanoic Acid Properties

Names and Identifiers

• Tridecanoic acid,3-hydroxy-
• 3-Hydroxytridecanoic Acid
• 3-hydroxy-tridecanoic acid
• 3-Hydroxy-tridecansaeure
• b-Hydroxytridecanoic acid
• Tridecanoic acid,3-hydroxy
• SCHEMBL310749
• Tridecanoic acid, 3-hydroxy-
• DTXSID10954328
• F87894
• 32602-69-0
• 3-HYDROXYTRIDECANOICACID
• CHEBI:177435
• AKOS027380550
• PD060891
• MFCD00210305
• 13:0(3-OH)
• LMFA01050172
• CWSNHZHHWHLJIM-UHFFFAOYSA-N

• InChIKey： CWSNHZHHWHLJIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H26O3/c1-2-3-4-5-6-7-8-9-10-12(14)11-13(15)16/h12,14H,2-11H2,1H3,(H,15,16)
• SMILES： OC(CCCCCCCCCC)CC(O)=O

Computed Properties

• Exact Mass: 230.18800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 230.18819469g/mol
• Heavy Atom Count: 16
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 3.35280
• PSA: 57.53000
• Boiling Point: 362.6 °C at 760 mmHg
• Flash Point: 187.3 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.977

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids